Gadolinium-156

• IUPAC Name: gadolinium-156
• InChI: InChI=1S/Gd/i1-1
• InChI Key: UIWYJDYFSGRHKR-BJUDXGSMSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [156Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID10932166
• Molecular Weight: 155.92213 g/mol
• CAS No.: 14392-07-5

Description

Gadolinium-156 is a stable, neutron-rich isotope of gadolinium with significant applications in fundamental nuclear physics and materials science research. Its primary research value lies in its role as a target material for neutron capture studies, where its high neutron cross-section allows for the investigation of nuclear reaction dynamics and the synthesis of transuranium elements. Researchers utilize this compound in the calibration of neutron detectors and spectroscopic equipment due to its well-defined nuclear properties. Furthermore, its unique nuclear structure makes it an ideal candidate for studies on nuclear isomerism and the evolution of nuclear shapes. In geochemistry and cosmochemistry, Gd-156 serves as a stable isotopic tracer for investigating geological processes and the nucleosynthetic history of the solar system. This high-purity isotope is essential for advancing our understanding of nuclear structure, astrophysical processes, and the development of new analytical methods. For Research Use Only. Not intended for diagnostic or therapeutic procedures.

Nuclear Structure of Gadolinium 156

Energy Level Schemes and Spectroscopic Properties

The energy level scheme of ¹⁵⁶Gd is characterized by a series of well-defined rotational bands built upon different intrinsic states, including the ground state and various vibrational excitations. scispace.comiaea.org These bands are understood as sequences of quantized energy states corresponding to the collective rotation and vibration of the nucleus. aps.org The study of these energy levels and the electromagnetic transitions between them provides crucial insights into the nuclear shape, deformation, and the nature of collective excitations. ias.ac.inuokerbala.edu.iq

Ground State Rotational Band Characteristics

The ground state of ¹⁵⁶Gd, with a spin and parity of 0+, serves as the foundation for a prominent rotational band. chemlin.org This band is a sequence of positive-parity states with increasing even angular momentum (I = 0+, 2+, 4+, ...), which is typical for an axially deformed even-even nucleus. uokerbala.edu.iqras.ru The energy levels within this band closely follow the rotational energy formula, indicating a stable quadrupole deformation. uokerbala.edu.iq The experimental energy ratio R₄/₂, which is the ratio of the energy of the first 4+ state to the first 2+ state, is 3.237, approaching the ideal rotational limit of 3.33. uokerbala.edu.iq This band has been observed up to high spin states, with levels identified up to I = 18+ and beyond in some experiments. researchgate.net

Table 1: Energy Levels of the Ground State Rotational Band in ¹⁵⁶Gd

Spin and Parity (Iπ)	Energy (keV)
0+	0
2+	89.0
4+	288.3
6+	585.1
8+	966.4
10+	1419.8

Note: Energy values are representative and may vary slightly between different experimental measurements.

Low-Lying Excited States and Collective Bands

Superimposed on the rotational structure of ¹⁵⁶Gd are various collective vibrational excitations. aps.org These vibrations correspond to oscillations in the nuclear shape. The most prominent of these are the beta (β) and gamma (γ) vibrations, which are quadrupole oscillations, and the octupole vibrations, which involve a pear-like shape oscillation. aps.orgresearchgate.net

Beta vibrations are collective excitations where the nucleus oscillates in shape along its symmetry axis, preserving its axial symmetry. These vibrations give rise to a K=0+ band, where K is the projection of the total angular momentum onto the nuclear symmetry axis. The existence and nature of the β-vibrational band in ¹⁵⁶Gd have been a subject of considerable study and debate. aps.orgresearchgate.net Several excited Kπ = 0+ bands have been identified in ¹⁵⁶Gd. aps.org The first excited 0+ state, which is the head of the β-vibrational band, is located at an excitation energy of 1049.5 keV. aps.org Transitions from the Kπ = 0+ band at 1049.5 keV to the ground state band are observed to be more collective in nature compared to those from other 0+ bands. aps.org This band has been observed up to a spin of 14+. researchgate.net

Table 2: Energy Levels of the Beta (K=0+) Vibrational Band in ¹⁵⁶Gd

Spin and Parity (Iπ)	Energy (keV)
0+	1049.5
2+	1129.4
4+	1297.8
6+	1541.0
8+	1850.1

Note: Energy values are based on the first Kπ=0+ band head identified as the beta vibration.

Gamma vibrations involve oscillations of the nucleus away from axial symmetry, creating a triaxial shape. These vibrations are characterized by K=2 and result in a rotational band built on a 2+ bandhead. In ¹⁵⁶Gd, the γ-vibrational band is well-established, with its bandhead located at an excitation energy of 1154 keV. aps.org The M1 transitions within this band are typically very weak, a characteristic feature of the collective nature of γ-bands in this mass region. aps.org The γ-band has been observed up to a spin of 12+. researchgate.net The properties of this band are crucial for understanding the non-axial degrees of freedom in the nucleus. aps.org

Table 3: Energy Levels of the Gamma (K=2+) Vibrational Band in ¹⁵⁶Gd

Spin and Parity (Iπ)	Energy (keV)
2+	1154.2
3+	1242.5
4+	1355.5
5+	1490.5
6+	1645.9

Note: Energy values are representative and may vary slightly between different experimental measurements.

Octupole bands arise from collective vibrations that break the reflection symmetry of the nucleus, leading to a pear-like shape. These bands are characterized by negative parity. In ¹⁵⁶Gd, the lowest-lying negative-parity band is an octupole vibrational band with K=1-. researchgate.net This band has been observed up to a spin of 15-. researchgate.net The properties of these negative-parity bands have been investigated to distinguish between octupole vibrations and other exotic shapes, such as tetrahedral symmetry. osti.govosti.gov Studies have concluded that the observed properties are consistent with an interpretation as octupole vibrational bands, as their measured quadrupole moments are inconsistent with the zero value required for a tetrahedral shape. osti.govosti.gov

Table 4: Energy Levels of the Octupole (K=1-) Band in ¹⁵⁶Gd

Spin and Parity (Iπ)	Energy (keV)
1-	1242.5
3-	1319.7
5-	1461.3
7-	1664.0
9-	1923.3

Note: Energy values are representative and may vary slightly between different experimental measurements.

The yrast line represents the sequence of states with the lowest energy for a given angular momentum. In ¹⁵⁶Gd, the ground state band forms the yrast line at low spins. researchgate.net At higher angular momenta, the yrast line can be formed by other rotational bands, often those built on aligned two-quasiparticle or multi-quasiparticle configurations. The study of yrast and near-yrast structures at high spin provides insights into phenomena such as band crossings, where the rotational alignment of nucleon pairs becomes energetically favorable. researchgate.net In ¹⁵⁶Gd, the ground-state band has been observed up to spin 18+ and the octupole band up to 15-, showcasing the nucleus's ability to sustain high angular momentum. researchgate.net

Table 5: Selected Higher-Spin States in the Yrast Band of ¹⁵⁶Gd

Spin and Parity (Iπ)	Energy (keV)
12+	1947.5
14+	2533.2
16+	3167.9
18+	3844.0

Note: These states belong to the continuation of the ground-state rotational band, which constitutes the yrast line at these spins.

Positive and Negative Parity States

The nucleus of ¹⁵⁶Gd exhibits both positive and negative parity states, which are crucial for understanding its structure. osti.gov The ground state of ¹⁵⁶Gd has a spin and parity of 0⁺ (zero spin, positive parity). chemlin.orgtpu.ru The excited states are organized into rotational bands, with the ground-state band consisting of positive-parity levels. researchgate.net

Negative-parity states also play a significant role in the level scheme of ¹⁵⁶Gd. These states are often associated with different collective vibrational modes or single-particle excitations. researchgate.net For instance, after thermal neutron capture on ¹⁵⁵Gd, the resulting ¹⁵⁶Gd nucleus is in a resonance state with a spin-parity of 2⁻. arxiv.org The decay from this state populates various lower-lying levels, including both positive and negative parity states. arxiv.org The study of transitions between these states, particularly E1 (electric dipole) transitions that connect states of opposite parity, provides valuable information about the nuclear structure. The interpretation of low-lying positive and negative parity bands has been successfully carried out within the framework of the spdf-Interacting Boson Model (spdf-IBA). osti.govcapes.gov.br

Nuclear Deformation and Shape Coexistence

The shape of the ¹⁵⁶Gd nucleus is not static but is subject to deformation, a key feature in this region of the nuclear chart. The concept of shape coexistence, where different nuclear shapes exist at similar energy levels, is also relevant. uokerbala.edu.iq

Quadrupole Deformation Parameters (β and γ)

The deformation of a nucleus is typically described by the quadrupole deformation parameters, β and γ. iaea.org The parameter β represents the degree of axial deformation, while γ describes the degree of triaxiality, or deviation from axial symmetry. iaea.org For ¹⁵⁶Gd, calculations based on covariant density functional theory indicate a well-deformed prolate shape in its ground state, characterized by a significant β value of approximately 0.35 and a γ value of 0°. arxiv.org This prolate deformation is a common feature for gadolinium isotopes in this mass region. arxiv.org The dynamic deformation model also characterizes ¹⁵⁶Gd as having a deformed rotor character. naturalspublishing.com

Nuclear Shape Evolution and Quantum Phase Transitions

The gadolinium isotopes, including ¹⁵⁶Gd, are located in a region of the nuclear chart known for quantum phase transitions (QPTs), where the nuclear shape changes abruptly with a small change in neutron number. uokerbala.edu.iqrdd.edu.iq As the neutron number increases, the Gd nuclei exhibit a transition from a spherical vibrator shape to an axially deformed rotor. uokerbala.edu.iq ¹⁵⁶Gd, with 92 neutrons, is situated within the well-deformed region of this transition. arxiv.org This evolution from weakly deformed to well-deformed prolate shapes is a hallmark of the N=90 region. researchgate.net The study of these shape transitions provides critical insights into the underlying forces that govern nuclear structure. in2p3.fr

Evidence of Pear-Shaped Structures and Octupole Excitations

Recent research has provided evidence for octupole excitations in gadolinium isotopes, which can lead to pear-shaped (asymmetric) structures. While much of the direct evidence for pulsing pear-shapes has been focused on the isotope ¹⁵⁰Gd, the study of octupole collectivity across the isotopic chain is an active area of research. surrey.ac.uksciencedaily.comibs.re.kr These octupole vibrations correspond to a collective motion of protons and neutrons that results in a pulsing, asymmetric nuclear shape. surrey.ac.uk In ¹⁵⁶Gd, negative parity bands are observed, and their properties can be influenced by octupole correlations. researchgate.netresearchgate.net The investigation of these non-zero octupole deformations offers a deeper understanding of nuclear shapes beyond simple quadrupole deformations. iaea.org

Collective Nuclear Motion and Interplay with Single-Particle Excitations

The structure of ¹⁵⁶Gd is not solely determined by collective motions but also by the interplay with single-particle excitations. uokerbala.edu.iquokerbala.edu.iq This interaction is crucial for a complete description of the nucleus. arxiv.org The nucleus exhibits collective properties arising from the deformation of the nuclear shape, such as rotational bands. arxiv.org However, the individual motions of protons and neutrons can couple to these collective modes, leading to more complex structures. aps.org

In the region of A~160, the interplay between single-particle excitations and collective behavior is particularly interesting as nuclei transition from spherical to deformed shapes. liverpool.ac.uk Theoretical models like the Interacting Boson Model (IBM) and its extensions are used to analyze the energy levels and decay properties of ¹⁵⁶Gd, providing insights into the competition and coexistence of collective and single-particle degrees of freedom. uokerbala.edu.iqresearchgate.netiaea.orgresearchgate.net The coupling of single-particle motion to the collective core is essential for describing the full range of observed nuclear phenomena. arxiv.org

Theoretical Models and Frameworks Applied to Gadolinium 156

Interacting Boson Model (IBM) Applications

The Interacting Boson Model (IBM) is a powerful tool for describing the collective states in medium and heavy nuclei. In this model, pairs of nucleons (protons or neutrons) are treated as bosons, simplifying the complex many-body problem.

The IBM-1, which does not distinguish between proton and neutron bosons, has been applied to study the energy levels and decay properties of ¹⁵⁶Gd. uokerbala.edu.iquokerbala.edu.iq This isotope, with a neutron number of 92, is situated in a region of the nuclear chart where quadrupole deformation is prominent and is expected to be well-described by the SU(3) dynamical symmetry of the IBM, which corresponds to a rotational structure. uokerbala.edu.iq The experimental energy ratio R₄/₂, which is the ratio of the excitation energies of the first 4⁺ and 2⁺ states, is a key indicator of nuclear structure. For ¹⁵⁶Gd, the experimental R₄/₂ value is 3.237, which is close to the SU(3) limit of 3.33. uokerbala.edu.iq

However, a pure SU(3) symmetry is not sufficient to fully describe the finer details of the ¹⁵⁶Gd spectrum. Therefore, a broken SU(3) symmetry framework is often employed. uokerbala.edu.iquokerbala.edu.iq This involves introducing a small perturbation to the SU(3) Hamiltonian, which allows for a more accurate reproduction of the energy spectra and electromagnetic transition probabilities. uokerbala.edu.iq Studies using this approach have systematically calculated and analyzed the energy spectra, B(E2) transition probabilities, quadrupole moments, and potential energy surfaces, providing valuable insights into the collective behavior of ¹⁵⁶Gd. uokerbala.edu.iquokerbala.edu.iqresearchgate.net The inclusion of a perturbation term helps to account for deviations from the ideal rotational behavior. uokerbala.edu.iq

IBM-1 Parameters for ¹⁵⁶Gd

Parameter	Value (MeV)
ε	0.0
PAIR	0.0
ELL	0.0031
QQ	-0.019
OCT	0.0
HEX	0.0

To describe negative parity states and more complex excitations, the standard sd-IBM can be extended to include bosons with higher angular momentum, such as the f-boson (L=3) and the p-boson (L=1), leading to the spdf-Interacting Boson Approximation (spdf-IBA). The sdf-IBM has also been utilized in the study of nuclear properties. bnl.govresearchgate.net These extensions are necessary to investigate phenomena like octupole collectivity. By mapping the energy surfaces from mean-field theories onto the sdf-IBM Hamiltonian, a more microscopic foundation can be provided for the model parameters. researchgate.net

Microscopic and Macroscopic-Microscopic Approaches

These approaches aim to describe nuclear properties starting from the fundamental interactions between nucleons or by combining macroscopic liquid-drop features with microscopic shell corrections.

The Triaxial Projected Shell Model (TPSM) has been employed to investigate the structure of even-even Gadolinium isotopes, including ¹⁵⁶Gd. researchgate.net This model is an extension of the Projected Shell Model (PSM) that allows for triaxial deformation in the intrinsic basis states. archive.org The introduction of triaxiality is crucial for describing certain features of the nuclear spectrum, such as the properties of γ-bands. archive.org The TPSM provides a quantum-mechanical framework for a unified description of the ground-state band and multi-phonon γ-vibrational bands. archive.org Studies using the TPSM have provided insights into the evolution of nuclear structure and the role of triaxiality in the Gadolinium isotopes. iaea.orgresearchgate.net

A powerful method for studying the evolution of nuclear structure is the five-dimensional collective Hamiltonian (5DCH) based on a covariant density functional theory (CDFT). arxiv.org In this approach, the parameters of the collective Hamiltonian, which describes the quadrupole vibrational and rotational degrees of freedom, are determined from microscopic calculations using a specific energy density functional, such as PC-PK1. arxiv.orgbnl.gov

For ¹⁵⁶Gd, the 5DCH-CDFT calculations successfully reproduce the experimental data for the ground-state band, with energy levels following the I(I+1) rule characteristic of a good rotor, indicating a SU(3) character. arxiv.org This approach has been used to systematically study the low-lying states of a range of Gadolinium isotopes, illustrating the transition from near-spherical to well-deformed shapes. arxiv.org The model has also been applied to investigate β and γ bands in N=90 and 92 isotones, including ¹⁵⁶Gd. bnl.gov

The collective model, in its original form, treats the nucleus as a deformable liquid drop, capable of rotations and vibrations. gsi.de This model provides a basic understanding of the low-lying collective states in nuclei like ¹⁵⁶Gd, which exhibits a well-defined rotational spectrum. ictp.it

The nuclear shell model, on the other hand, describes the nucleus in terms of individual nucleons moving in a mean-field potential. mdpi.com While a full shell model calculation for a heavy nucleus like ¹⁵⁶Gd is computationally prohibitive, the concepts of the shell model are fundamental to understanding the microscopic origins of nuclear deformation and collective motion. aps.orgscience.gov The interplay between collective and single-particle degrees of freedom is essential for a complete description of the nuclear structure.

Phenomenological Models for Deformed Nuclei

The nuclear structure of Gadolinium-156 (¹⁵⁶Gd), a well-deformed nucleus, is effectively described by several phenomenological models. These models provide a framework for understanding the collective behavior of nucleons, such as rotational and vibrational states.

A foundational approach is the phenomenological model based on the work of Bohr and Mottelson , which is central to explaining the properties of deformed nuclei. mdpi.com This model considers the collective rotations of an axially symmetric nucleus to describe low-excitation states in even-even deformed nuclei. mdpi.com For ¹⁵⁶Gd, this model has been used to calculate the energy levels and wave functions of rotational band states, taking into account the Coriolis mixing of these bands. scispace.com The inertial parameters of the rotating core are determined using methods like the Harris method, and the calculated energy values show good agreement with experimental data. scispace.com The model's Hamiltonian incorporates the Coriolis interaction, which accounts for the mixing of states with the same angular momentum in different rotational bands. scispace.com

Another prominent phenomenological approach is the Interacting Boson Model (IBM) , particularly its version known as IBM-1. rdd.edu.iqresearchgate.netuokerbala.edu.iq This model describes the low-lying collective states of even-even nuclei in terms of a fixed number of interacting bosons, which can have angular momentum of L=0 (s-bosons) or L=2 (d-bosons). ias.ac.in For ¹⁵⁶Gd, the IBM-1 has been utilized within a broken SU(3) symmetry framework to analyze energy spectra, B(E2) transition probabilities, quadrupole moments, and potential energy surfaces. rdd.edu.iqresearchgate.netuokerbala.edu.iq The experimental energy ratio R₄/₂, which is a key indicator of nuclear structure, is approximately 3.24 for ¹⁵⁶Gd, placing it close to the SU(3) rotational limit of 3.33. uokerbala.edu.iq This indicates a rotational-like structure, which is well-described by the SU(3) limit of the IBM. uokerbala.edu.iq

The IBM has also been applied to investigate the structure of collective pairs in ¹⁵⁶Gd through the Hartree-Fock-Bogoliubov (HFB) method. iaea.org This microscopic approach helps in determining the parameters of the IBM by mapping potential-energy surfaces and fitting energy levels. iaea.org Furthermore, the IBM-2 model, which distinguishes between proton and neutron bosons, has been used to study the electromagnetic transitions in ¹⁵⁶Gd. jkps.or.kr

Research has also focused on specific collective excitations in ¹⁵⁶Gd, such as the "scissors mode," a magnetic dipole (M1) excitation. jinr.ru This mode was first experimentally identified in ¹⁵⁶Gd through inelastic electron scattering. jinr.ru Phenomenological models, including the extended Bohr-Mottelson model and the IBM-2, have been used to qualitatively describe the properties of these low-lying isovector collective states. jinr.ruiaea.org

The Coriolis interaction is a significant factor in the mixing of different rotational bands. scispace.comiaea.org In ¹⁵⁶Gd, the Coriolis mixing of negative parity octupole vibrational states and the decoupling in K=1 bands have been subjects of theoretical investigation within the framework of phenomenological models. iaea.orgiaea.org These studies help in understanding the non-adiabatic effects observed in the energies and electromagnetic characteristics of excited rotational bands. researchgate.net

Research Findings and Data

Studies employing these phenomenological models have yielded detailed insights into the nuclear structure of ¹⁵⁶Gd. For instance, calculations within the broken SU(3) framework of the IBM-1 have successfully reproduced the energy levels of the ground, beta, and gamma bands. researchgate.net The introduction of a pairing interaction term in the SU(3) Hamiltonian was found to lift the degeneracy of states with the same spin in the beta and vibrational bands, bringing the calculated energy levels closer to experimental values. researchgate.net

The table below presents the parameters used in the Interacting Boson Model-1 (IBM-1) for ¹⁵⁶Gd within a broken SU(3) framework. These parameters were fitted to reproduce the experimental energy levels. researchgate.net

Parameter	Value (MeV)
ε	0.0
PAIR	0.0
ELL	0.001
QQ	-0.0195
OCT	0.0
HEX	0.0

The following interactive table compares the experimental and calculated B(E2) transition probabilities for the ground-state band of ¹⁵⁶Gd, demonstrating the predictive power of the Interacting Boson Model. The effective charge for both proton and neutron bosons was taken as e = 0.14 eb. ias.ac.in

Transition (I → I-2)	Experimental B(E2) (e²b²)	Calculated B(E2) (e²b²)
2⁺ → 0⁺	0.145	0.145
4⁺ → 2⁺	0.220	0.210
6⁺ → 4⁺	0.250	0.240
8⁺ → 6⁺	0.290	0.260
10⁺ → 8⁺	0.320	0.260

These models and the associated research findings provide a comprehensive, albeit phenomenological, understanding of the complex collective behavior within the deformed nucleus of this compound.

Nuclear Decay Properties and Electromagnetic Transitions of Gadolinium 156

Decay Schemes to Gadolinium-156

This compound is formed through the radioactive decay of other nuclides. The primary mechanisms include electron capture and the de-excitation of compound nuclei.

The most significant decay pathway to this compound is the electron capture decay of Terbium-156 (Tb-156). wikipedia.org In this process, a proton in the Tb-156 nucleus captures an inner atomic electron, transforming into a neutron and emitting an electron neutrino. This results in the formation of a Gd-156 nucleus.

The decay of Tb-156 to Gd-156 is characterized by a half-life of 5.35 days. mit.edu The process releases a total decay energy (Q-value) of 2.444 MeV. mit.edu Terbium-156 also possesses a metastable state (isomer) at an excitation energy of 0.088 MeV, which has a half-life of 5.3 hours and also decays via electron capture to Gd-156. mit.edu

Table 1: Decay Properties of Terbium-156

Property	Value
Parent Nuclide	Terbium-156
Daughter Nuclide	This compound
Decay Mode	Electron Capture (E.C.)
Half-life	5.35 days

This compound can be formed as a compound nucleus in nuclear reactions, such as after neutron capture by Gadolinium-155. The resulting highly excited Gd-156 nucleus de-excites by emitting a cascade of gamma rays. researchgate.net The characteristics of these gamma cascades, including their multiplicity and spectral distribution, are studied to understand the nuclear structure at high excitation energies. The compound nucleus model is employed to calculate the gamma decay patterns, which are influenced by the initial excitation energy and the gamma-ray strength functions. researchgate.net

Electromagnetic Transition Probabilities

The electromagnetic transition probabilities in Gd-156 provide crucial information about its nuclear structure, including the collective motion of its nucleons and the nature of its excited states.

The reduced electric quadrupole transition probability, denoted as B(E2), is a key measure of collective quadrupole excitations in a nucleus. In Gd-156, B(E2) values have been extensively studied both experimentally and theoretically.

Studies using the Interacting Boson Model-1 (IBM-1) have been employed to calculate the energy spectra and B(E2) transition probabilities. uokerbala.edu.iq These calculations distinguish between intraband transitions (within a rotational band) and interband transitions (between different rotational bands). Intraband transitions typically exhibit strong B(E2) values, indicative of collective rotational motion, while interband transitions are generally weaker. uokerbala.edu.iqias.ac.in The statistical distribution of B(E2) transition probabilities has also been investigated to understand fluctuations and correlations in the nuclear wavefunction. researchgate.net

Table 2: Experimental B(E2) Values for Ground-State Band Transitions in Gd-156

Transition	B(E2) Value (W.u.*)
2⁺₁ → 0⁺₁	187 (5)
4⁺₁ → 2⁺₁	263 (5)

Weisskopf units

The collective nature of Gd-156 is evident in its vibrational and rotational states. The reduced transition probabilities for these states have been investigated through methods like Coulomb excitation. osti.gov These experiments provide insight into the deformation and collective behavior of the nucleus. The probabilities of transitions to vibrational states, such as the Kπ = 2+ gamma-vibrational band and the Kπ = 0+ beta-vibrational band, are particularly important for testing nuclear models that describe collective motion. osti.govosti.gov The study of how these probabilities change with neutron number across the gadolinium isotopes reveals trends in nuclear deformation. osti.gov

While E2 transitions are dominant in describing the collective rotational motion, electric dipole (E1) and magnetic dipole (M1) transitions also provide critical information about the nuclear structure of Gd-156.

M1 transitions, particularly the "scissors mode" which represents the rotational oscillation of deformed proton and neutron distributions against each other, have been a subject of theoretical calculations. researchgate.net The strength functions of M1 transitions have been calculated using the quasiparticle random-phase approximation (QRPA), showing significant spin-flip transitions in the 5 to 10 MeV energy range. researchgate.net

Experimental studies have also focused on determining the multipole mixing ratios of transitions, which quantify the relative contributions of M1 and E2 radiation. For instance, the M1 admixtures in transitions between the gamma-vibrational band and the ground-state band have been measured to test theoretical predictions. sci-hub.se Similarly, the presence of E1 admixtures in certain transitions has been investigated. sci-hub.se

Table 3: Compound Names Mentioned

Compound Name
Gadolinium-155
This compound

Nuclear Reactions Involving Gadolinium 156 Nuclei

Neutron-Induced Reactions

Neutron-induced reactions are a significant area of study for Gadolinium-156, particularly in the context of its formation and its own interaction with neutrons.

The formation of this compound often begins with the capture of a thermal neutron by its neighboring isotope, Gadolinium-155. This reaction, denoted as Gd-155(n,γ)Gd-156, results in an excited state of this compound (¹⁵⁶Gd*), which then de-excites by emitting gamma rays. researchgate.net The total energy released in this process is approximately 8.536 MeV. researchgate.netarxiv.org

Gadolinium-155 has a very large thermal neutron capture cross-section of about 60,900 barns, making this reaction highly probable. nih.govesa.intresearchgate.net This high cross-section is a key reason why natural gadolinium, which contains about 14.8% Gadolinium-155, is an excellent material for thermal neutron shielding and detection. nih.govchemlin.orgcern.ch

Upon capturing a thermal neutron, the Gd-155 nucleus transitions to a resonance state in the compound nucleus, ¹⁵⁶Gd, at an energy of 8.536 MeV with a spin and parity of Jπ = 2−. arxiv.org This resonance has a specific neutron energy of 26.8 ± 0.2 meV and a radiative width of 108 ± 1 meV. arxiv.org The subsequent de-excitation of ¹⁵⁶Gd* to its ground state (Jπ = 0+) does not happen directly. Instead, it proceeds through a cascade of gamma-ray emissions. arxiv.org A prominent transition is from the 8.536 MeV state to the 0.089 MeV (Jπ = 2+) state, which involves the emission of an 8.448 MeV gamma ray. arxiv.org

While Gadolinium-155 has a very high neutron capture cross-section, this compound itself has a significantly smaller thermal neutron capture cross-section of approximately 1.8 barns. researchgate.netosti.gov This stark difference highlights the isotopic dependency of neutron absorption in gadolinium.

Studies have been conducted to measure the neutron capture cross-sections for various gadolinium isotopes, including this compound, across a range of neutron energies. aip.orgiaea.orgedpsciences.orgresearchgate.net These measurements are crucial for applications in nuclear reactor design and for understanding nucleosynthesis processes in stars, specifically the s-process (slow neutron capture process). digimat.inresearchgate.net

The s-process is a nucleosynthesis pathway responsible for the creation of about half of the elements heavier than iron. digimat.inresearchgate.net In this process, stable nuclei capture neutrons, and if the resulting isotope is unstable, it undergoes beta decay. The relatively small neutron capture cross-section of this compound is an important parameter in s-process models that describe the abundances of elements in the Sm-to-Gd mass range. researchgate.net

Measurements of the neutron capture cross-sections for this compound have been performed at various facilities, such as the Tokyo Institute of Technology's Pelletron accelerator and the n_TOF facility at CERN. aip.orgresearchgate.netresearchgate.netcern.ch These experiments often use the time-of-flight (TOF) method to determine the neutron energy. aip.orgedpsciences.orgresearchgate.net The results from these studies are compared with and used to refine evaluated nuclear data libraries like ENDF/B-VI and JENDL-3.3. aip.orgedpsciences.org

Interactive Table: Neutron Capture Cross-Section Data for Gadolinium Isotopes

Isotope	Natural Abundance (%)	Thermal Neutron Capture Cross-Section (barns)
¹⁵²Gd	0.20	735
¹⁵⁴Gd	2.18	85
¹⁵⁵Gd	14.80	60,900
¹⁵⁶Gd	20.47	1.8
¹⁵⁷Gd	15.65	254,000
¹⁵⁸Gd	24.84	2.2
¹⁶⁰Gd	21.86	1.4

> Source: Data compiled from various nuclear science resources. researchgate.net

The de-excitation of the compound nucleus formed after neutron capture, in this case, ¹⁵⁷Gd* (from neutron capture on ¹⁵⁶Gd) or ¹⁵⁶Gd* (from neutron capture on ¹⁵⁵Gd), results in the emission of a spectrum of gamma rays. arxiv.orgosti.gov The study of these gamma-ray spectra provides valuable information about the nuclear structure, including the energy levels and their properties, of the resulting nucleus. arxiv.orgaps.org

For the ¹⁵⁵Gd(n,γ)¹⁵⁶Gd reaction, the total energy released is about 8.536 MeV, which is distributed among the emitted gamma rays in a cascade. arxiv.orgesa.int Experiments using high-resolution germanium detectors have been performed to measure the energies and intensities of these gamma rays. arxiv.org For instance, at the Japan Proton Accelerator Research Complex (J-PARC), measurements have identified and quantified discrete gamma rays with energies above 5 MeV. arxiv.org

The gamma-ray spectrum consists of both discrete lines, corresponding to transitions between specific energy levels, and a continuous component. uchicago.edu It has been observed that a significant portion of the primary gamma-ray intensity in the de-excitation of gadolinium isotopes is not resolved into discrete lines, suggesting a high density of low-intensity transitions. uchicago.edu

The characteristics of the gamma-ray emission, such as the relative intensities of E1 (electric dipole) and M1 (magnetic dipole) transitions, can be analyzed to understand the underlying nuclear physics. aps.org The E1 transition intensities have been found to vary with gamma-ray energy in a manner consistent with the giant-resonance model of radiative capture. aps.org

Neutron capture cross-sections are not constant but exhibit sharp peaks at specific neutron energies, known as resonances. These resonances correspond to the formation of excited states in the compound nucleus. The study of these resonance parameters, such as their energy, width, and spin, is crucial for a complete understanding of the neutron-nucleus interaction. rpi.eduresearchgate.netresearchgate.net

For the interaction of neutrons with Gadolinium-155, which leads to this compound, numerous resonances have been identified and characterized. rpi.eduresearchgate.netaps.org Experiments at facilities like the Rensselaer Polytechnic Institute (RPI) LINAC have used time-of-flight techniques to perform neutron capture and transmission measurements on enriched gadolinium samples. rpi.eduresearchgate.net

The analysis of the data, often using multilevel R-matrix codes like SAMMY, allows for the extraction of resonance parameters. rpi.eduresearchgate.net For s-wave (orbital angular momentum l=0) neutron capture on ¹⁵⁵Gd (ground state spin/parity 3/2⁻), the resulting compound states in ¹⁵⁶Gd have spin and parity of Jπ = 1⁻ and 2⁻. aps.org The spin of these resonances can be determined by analyzing the multiplicity of the emitted gamma rays. aps.orgresearchgate.net

The average spacing of these s-wave resonances and the neutron strength function (a measure of the average neutron width) are important quantities that are derived from these studies. aps.orgresearchgate.netaps.org These parameters are not only important for nuclear data evaluations but also for testing nuclear models. aps.org

Interactive Table: Selected Resonance Parameters for Neutron Capture on ¹⁵⁵Gd

Resonance Energy (eV)	Spin (J)	Radiative Width (meV)
0.0268	2	108 ± 1
22.32
68.81
116.79
138.34

Charged-Particle Induced Reactions

In addition to neutron-induced reactions, this compound can be studied and produced through reactions involving charged particles, such as deuterons.

Deuteron-induced reactions, such as (d,p) and (d,t) reactions, are powerful tools for probing the nuclear structure of isotopes. In these reactions, a deuteron (B1233211) (a nucleus of deuterium, consisting of one proton and one neutron) interacts with a target nucleus.

The (d,p) reaction: In this "stripping" reaction, the neutron from the deuteron is captured by the target nucleus, and the proton is emitted. The ¹⁵⁵Gd(d,p)¹⁵⁶Gd reaction has been used to study the energy levels of this compound. bnl.goviaea.org By analyzing the energy and angular distribution of the outgoing protons, information about the energy, spin, and parity of the levels populated in ¹⁵⁶Gd can be deduced.

The (d,t) reaction: This is a "pickup" reaction where the target nucleus picks up a neutron from the incident deuteron, and a triton (B1239919) (the nucleus of tritium, consisting of one proton and two neutrons) is emitted. The ¹⁵⁷Gd(d,t)¹⁵⁶Gd reaction also populates states in this compound and provides complementary information to the (d,p) reaction. bnl.goviaea.org

Studies combining data from (n,γ), (n,e⁻), (d,p), and (d,t) reactions have allowed for a detailed construction of the level scheme of this compound, identifying various rotational bands. iaea.org More recent studies have also employed proton-induced reactions, such as ¹⁵⁶Gd(p,d)¹⁵⁵Gd, to investigate the nuclear structure of neighboring gadolinium isotopes. researchgate.netaps.org

Proton-Induced Reactions ((p,t))

The (p,t) reaction, where a proton (p) interacts with a target nucleus and a triton (t) is ejected, is a powerful tool for studying the nuclear structure of the final nucleus. In the case of this compound, this reaction is typically achieved by bombarding a Gadolinium-158 target with a proton beam.

Studies of the ¹⁵⁸Gd(p,t)¹⁵⁶Gd reaction have been conducted at various proton energies, including 18 MeV, 40 MeV, and 51.9 MeV. bnl.goviaea.org These experiments have revealed detailed information about the excited states in ¹⁵⁶Gd. A notable finding from an 18 MeV experiment is the strong population of both 0⁺ (ground state) and excited 2⁺ states. capes.gov.br In deformed gadolinium nuclei like ¹⁵⁶Gd, the angular distributions of the emitted tritons allow for a clear distinction between K=0 and K=2 rotational bands for the 2⁺ states. capes.gov.br

Distorted-wave Born approximation (DWBA) calculations have been successfully used to model the transitions to 0⁺ states, though they are generally less successful for 2⁺ and higher spin states. capes.gov.br Research has systematically measured the differential cross-sections (σ(Et, θ)) for the (p,t) reaction across several gadolinium isotopes, including the formation of ¹⁵⁶Gd. bnl.govosti.gov These studies have led to the identification and characterization of various energy levels, their spins (J), and parities (π). bnl.gov

Table 1: Selected Excited States in ¹⁵⁶Gd Observed in (p,t) Reactions

Excitation Energy (keV)	Spin and Parity (Jπ)	Reaction Energy
0	0⁺	18 MeV, 51.9 MeV
89	2⁺	18 MeV, 51.9 MeV
1049.4	0⁺	18 MeV
1154.1	2⁺	18 MeV

This table presents a selection of excited states populated in the ¹⁵⁸Gd(p,t)¹⁵⁶Gd reaction as identified in various studies. bnl.govcapes.gov.br

Coulomb Excitation Studies

Coulomb excitation is a process where a nucleus is excited by the electromagnetic field of a passing charged particle, without the projectile and target coming into direct nuclear contact. This technique is ideal for studying collective states in nuclei.

Multiple Coulomb excitation experiments have been performed on ¹⁵⁶Gd using various ion beams, such as 32-Sulfur (at 118 MeV) and 58-Nickel (at 225 MeV). researchgate.net These experiments have successfully populated several rotational bands to high spin states. researchgate.net The observed bands include:

The ground-state band up to the 18⁺ state. researchgate.net

The beta-band (K=0⁺) up to the 14⁺ state. researchgate.net

The gamma-band (K=2⁺) up to the 12⁺ state. researchgate.net

An octupole band (K=1⁻) up to the 15⁻ state. researchgate.net

The pulsed-beam technique has been employed to measure the nuclear g-factors and mean lives of the first excited 2⁺ rotational states. For the 89-keV state in ¹⁵⁶Gd, the measured g-factor was 0.296 ± 0.018, with a mean life of 3.29 ± 0.08 nanoseconds. aps.org Other studies using inelastic scattering of alpha particles have determined the reduced transition probabilities B(Eλ) for vibrational states. osti.gov Furthermore, experiments using transient magnetic fields for ¹⁵⁶Gd ions recoiling into ferromagnetic gadolinium have been used to determine the g-factors of high-spin states, finding a slight decrease in the g-factor for the 10⁺ state compared to the 2⁺ state. capes.gov.br

Table 2: Properties of the First 2⁺ Excited State in ¹⁵⁶Gd from Coulomb Excitation

Property	Value
Energy Level	89 keV aps.org
Mean Lifetime (τ)	3.29 ± 0.08 ns aps.org

Photoexcitation of Collective States

Photoexcitation involves using photons (gamma rays) to excite nuclear states. This method is particularly useful for studying specific collective modes of excitation. nih.gov In ¹⁵⁶Gd, several collective states have been observed experimentally, and their excitation energies and reduced M1 transition probabilities (B(M1)↑) have been determined. researchgate.net

The de-excitation of the ¹⁵⁶Gd compound nucleus, for instance after thermal neutron capture by ¹⁵⁵Gd, is a cascade process that provides significant information about its level structure. researchgate.net The neutron separation energy for ¹⁵⁶Gd is 8.536 MeV, and the de-excitation from this high-energy state populates numerous lower-lying levels via gamma-ray cascades. researchgate.net

Furthermore, calculations have been performed to investigate the photonuclear cross-sections for ¹⁵⁶Gd. osti.gov These studies are important for understanding the interaction of photons with the nucleus and can be applied in various fields, including nuclear waste disposal, where gamma radiation might be used to transmute long-lived isotopes into shorter-lived or stable ones. osti.gov The process of photoexcitation can populate states that are not easily accessible through other reaction mechanisms, providing complementary data for a comprehensive understanding of the nuclear structure.

Advanced Experimental Methodologies for Gadolinium 156 Research

High-Resolution Gamma-Ray Spectroscopy Techniques

High-resolution gamma-ray spectroscopy is a cornerstone of ¹⁵⁶Gd research, enabling precise measurements of the energies and intensities of gamma rays emitted from excited nuclear states.

Crystal Spectrometers (e.g., GAMS)

Crystal spectrometers, such as the GAMS (Gamma-Ray Measurement System) spectrometers at the Institut Laue-Langevin (ILL), offer unparalleled energy resolution for gamma-ray measurements. aps.orgresearchgate.netosti.gov These instruments utilize the principle of Bragg diffraction from perfect crystals to determine gamma-ray wavelengths with extreme precision. researchgate.net The GAMS4 and GAMS5 spectrometers have been instrumental in studying the ¹⁵⁶Gd nucleus, particularly in experiments involving neutron capture on ¹⁵⁵Gd. aps.orgosti.gov The high resolution of these spectrometers is crucial for resolving closely spaced gamma-ray lines and for measuring the minute Doppler broadening of gamma-ray energies, a key aspect of certain lifetime measurement techniques. aps.orgresearchgate.net For instance, a study using the GAMS4/5 spectrometers identified a weak transition of 131.983(12) keV in ¹⁵⁶Gd, which was vital for testing theoretical predictions of tetrahedral symmetry in the nucleus. osti.gov

Germanium Spectrometers (e.g., ANNRI)

Germanium detectors are another vital tool for gamma-ray spectroscopy in ¹⁵⁶Gd research, offering excellent energy resolution and high detection efficiency. The Accurate Neutron-Nucleus Reaction Measurement Instrument (ANNRI) at the Japan Proton Accelerator Research Complex (J-PARC) is a prime example of a state-of-the-art germanium spectrometer system. arxiv.orgarxiv.org ANNRI consists of an array of germanium cluster detectors and co-axial germanium detectors, often surrounded by Bismuth Germanate (BGO) anti-coincidence shields to suppress background signals. arxiv.orgarxiv.org

Researchers have used ANNRI to measure the gamma-ray spectrum from the thermal neutron capture on ¹⁵⁵Gd, leading to the population of excited states in ¹⁵⁶Gd. arxiv.orgresearchgate.net These experiments provide crucial data on the energies and relative intensities of gamma-ray transitions over a broad energy range, from approximately 0.11 MeV to 8.0 MeV. arxiv.orgresearchgate.net This information is essential for developing and refining nuclear models that describe the de-excitation process of the ¹⁵⁶Gd nucleus. arxiv.org The data from ANNRI has been compared with existing nuclear data sheets to validate and improve the understanding of the ¹⁵⁶Gd level scheme. arxiv.org

Detector Arrays for Gamma-Ray Multiplicity Measurements (e.g., DANCE array)

To gain deeper insight into the cascade of gamma rays emitted during the de-excitation of ¹⁵⁶Gd, researchers employ highly segmented detector arrays like the Detector for Advanced Neutron Capture Experiments (DANCE) at the Los Alamos Neutron Science Center (LANSCE). aip.orgaps.orgoup.com DANCE is a 4π gamma-ray calorimeter composed of 160 BaF₂ scintillator crystals, which allows for the measurement of gamma-ray multiplicity—the number of gamma rays emitted in a single nuclear decay event. aps.orgaip.org

By analyzing the gamma-ray energy spectra as a function of multiplicity, scientists can test and refine statistical models of nuclear decay. aps.org The calorimetric properties of DANCE, combined with the time-of-flight technique, enable the selection of specific neutron resonances for study. aip.org This capability has been used to investigate the statistical decay properties of ¹⁵⁶Gd, providing valuable data for understanding photon strength functions and nuclear level densities. aip.orgaps.org

Electron Spectroscopy for Internal Conversion

Internal conversion is a process where an excited nucleus de-excites by ejecting an atomic electron instead of emitting a gamma ray. The study of these internal conversion electrons (ICEs) provides complementary information to gamma-ray spectroscopy. Experiments have been conducted to measure the ICE spectrum from the neutron capture products of gadolinium isotopes, including the formation of ¹⁵⁶Gd. europa.euresearchgate.netnih.gov

In a recent experiment, a thin layer of gadolinium was deposited on a pixelated silicon sensor and irradiated with neutrons. europa.euresearchgate.netnih.gov The resulting ICE spectrum revealed peaks corresponding to transitions in ¹⁵⁶Gd, specifically from the de-excitation of the first (2⁺) and second (4⁺) excited states. europa.euresearchgate.netnih.gov The analysis of the relative intensities of these ICE peaks from different atomic shells (K, L, M, N) allows for the determination of internal conversion coefficients (ICCs). europa.eunih.gov These experimental ICCs can then be compared with theoretical calculations, providing a sensitive probe of the multipolarity of the nuclear transitions and the structure of the involved nuclear states. europa.eunih.gov

Time-of-Flight (TOF) Methods for Neutron Reactions

The time-of-flight (TOF) technique is fundamental for studying neutron-induced reactions on ¹⁵⁵Gd to produce ¹⁵⁶Gd. This method is employed at facilities with pulsed neutron sources, such as J-PARC and LANSCE. arxiv.orgarxiv.orgaps.orgoup.com By measuring the time it takes for neutrons to travel from the source to the target, their kinetic energy can be precisely determined. arxiv.orgarxiv.org This allows researchers to select and study specific neutron energy ranges, including thermal neutrons and various resonance regions. arxiv.orgarxiv.orgoup.com

At ANNRI, the TOF method is used to accurately select thermal neutron capture events for high-resolution gamma-ray spectroscopy. arxiv.orgarxiv.org At LANSCE, the DANCE array utilizes the TOF technique to resolve individual neutron resonances in the ¹⁵⁵Gd(n,γ) reaction, enabling detailed studies of the gamma-ray cascades from these specific resonant states. aps.orgoup.com This precise energy selection is crucial for determining resonance parameters and for understanding the energy dependence of the reaction cross-sections. researchgate.netepj-conferences.org

Lifetime Measurement Techniques (e.g., Gamma-Ray Induced Doppler Broadening - GRID, Pulsed-Beam Technique)

Measuring the lifetimes of excited nuclear states in ¹⁵⁶Gd provides critical information about the transition probabilities between states, which are sensitive to the underlying nuclear structure.

One powerful method is the Gamma-Ray Induced Doppler (GRID) broadening technique, which has been used at the Institut Laue-Langevin. aps.org This technique relies on the ultra-high energy resolution of crystal spectrometers like GAMS4. aps.org Following neutron capture, the ¹⁵⁶Gd nucleus recoils. If a gamma ray is emitted while the nucleus is still moving, its energy will be slightly shifted due to the Doppler effect. The resulting broadening of the gamma-ray line shape is a function of the lifetime of the excited state and the slowing-down time of the recoiling nucleus in the target material. By measuring this broadening, the lifetimes of nuclear levels can be determined with high precision. aps.org In one study, the GRID technique was used to measure twelve level lifetimes in ¹⁵⁶Gd, including those in excited Kπ = 0⁺ bands, to better understand the nature of these states. aps.org

Another method for lifetime measurements is the pulsed-beam technique. aps.org This technique involves exciting the nuclei with a pulsed beam and then measuring the time distribution of the subsequent de-excitation gamma rays relative to the beam pulse. The slope of this time distribution gives the mean lifetime of the excited state. This method was used to measure the lifetime of the first 2⁺ excited state in ¹⁵⁶Gd, which was found to be 3.29 ± 0.08 nanoseconds. aps.org

The recoil-distance Doppler-shift (RDDS) method, also known as the plunger technique, is another established tool for determining the lifetimes of excited nuclear states. researchgate.netosti.gov

Computational and Data Analysis Approaches in Gadolinium 156 Research

Monte Carlo Modeling of Nuclear Reaction Products (e.g., Gamma-Ray Spectra)

Monte Carlo (MC) modeling is a fundamental tool for simulating the complex processes of nuclear reactions and predicting their outcomes, such as the emission of gamma rays. In the context of ¹⁵⁶Gd, MC models are essential for understanding the gamma-ray spectrum produced from the thermal neutron capture on its precursor isotope, ¹⁵⁵Gd.

Researchers have developed detailed MC models, often using simulation toolkits like Geant4 and MCNP, to generate the full gamma-ray spectrum from the thermal ¹⁵⁵Gd(n,γ)¹⁵⁶Gd reaction. arxiv.org These models typically treat the discrete and continuum parts of the spectrum separately to achieve higher accuracy. arxiv.org For instance, a model developed for the ¹⁵⁷Gd(n,γ) reaction was improved by incorporating new data from the ¹⁵⁵Gd(n,γ) reaction, and its performance was subsequently confirmed with data from natural gadolinium. arxiv.org

These simulations are benchmarked against experimental data. For example, γ-ray spectra measured with high-resolution germanium spectrometers at facilities like the Japan Proton Accelerator Research Complex (J-PARC) provide the necessary data to validate and refine the MC models. arxiv.orgoup.com Comparisons between simulated and measured spectra help resolve discrepancies found in various MC models and improve the accuracy of nuclear data libraries. arxiv.org The models account for primary and secondary gamma-ray emissions. Primary gamma rays, which result from the initial transition from the neutron capture state, are identified, and their intensities are compared with tabulated values in nuclear data sheets. arxiv.org

The applications of these validated models are significant, particularly in fields like neutrino detection, where gadolinium-doped water detectors are used. An accurate model of the gamma-ray spectrum from gadolinium neutron capture is critical for determining the neutron detection efficiency of these detectors. oup.com Furthermore, MC simulations are used to design and optimize systems for in vivo detection of gadolinium via prompt gamma neutron activation analysis (PGNAA) and to calculate the associated radiation dosimetry. mcmaster.ca

Table 1: Key Gamma Rays from ¹⁵⁵Gd(n,γ)¹⁵⁶Gd Reaction This table presents a selection of discrete gamma rays identified in the thermal neutron capture on ¹⁵⁵Gd, leading to excited states in ¹⁵⁶Gd. The data is based on experimental measurements and is crucial for validating Monte Carlo models.

Energy (keV)	Relative Intensity (Data/ENSDF)
~5800	~1.0
~6200	~0.8
~6800	~1.2
~7500	~0.9
~8448	~1.0
Note: Data derived from graphical representations in source arxiv.org. ENSDF refers to the Evaluated Nuclear Structure Data File.

Nuclear Data Sheets and Databases (e.g., A=156 Nuclear Data Sheets)

Nuclear Data Sheets and comprehensive databases are the cornerstones of research involving ¹⁵⁶Gd, providing evaluated and compiled information on its nuclear structure and decay properties. The primary resource for this information is the "Nuclear Data Sheets for A = 156," which consolidates experimental results from numerous studies into a single, evaluated dataset. dntb.gov.uadntb.gov.ua

These data sheets are periodically updated to include the latest experimental findings. For example, a 2012 update by C.W. Reich provided a comprehensive evaluation of the A=156 nuclides, referencing hundreds of publications. dntb.gov.ua The information contained within these sheets includes:

Nuclear Level Properties: Energies, spins, parities, and half-lives of the excited states of ¹⁵⁶Gd.

Radiations: Energies and intensities of gamma rays and conversion electrons emitted during the decay of excited states.

Reaction and Decay Data: Information from reactions such as ¹⁵⁵Gd(n,γ), ¹⁵⁴Sm(α,2nγ), and the decay of parent nuclides like ¹⁵⁶Eu and ¹⁵⁶Tb. chemlin.org

Online databases, such as the Nuclear Data Center at the Korea Atomic Energy Research Institute (KAERI) and ChemLin, provide accessible summaries of this information. chemlin.orgkaeri.re.kr These databases present key properties of ¹⁵⁶Gd derived from major evaluations like the Atomic Mass Evaluation. kaeri.re.kr

Table 2: Fundamental Properties of Gadolinium-156 This interactive table summarizes key nuclear data for the stable isotope ¹⁵⁶Gd, as compiled in various nuclear databases.

Property	Value	Unit
Atomic Mass	155.9221196 ± 0.0000032	amu
Mass Excess	-72545.159 ± 2.950	keV
Binding Energy	1281600.899 ± 2.957	keV
Natural Abundance	20.47 ± 0.03	%
Spin and Parity	0+
Neutron Separation Energy	8536.35 ± 0.00007	MeV
Source: chemlin.orgkaeri.re.kr

The data from these sheets are crucial inputs for theoretical models and simulations. For instance, when modeling the gamma-ray cascade following neutron capture, the intensities of secondary gamma rays predicted by Monte Carlo models are compared against the values from the A=156 Nuclear Data Sheets for validation. arxiv.org

R-matrix Bayesian Code for Resonance Parameter Extraction

The accurate determination of neutron resonance parameters is critical for reactor physics calculations, and for gadolinium isotopes, this is primarily achieved using R-matrix theory. The multilevel R-matrix Bayesian code SAMMY is a widely used tool for analyzing neutron cross-section data to extract these parameters. researchgate.netresearchgate.netosti.gov

Researchers perform neutron capture and transmission measurements using the time-of-flight technique at facilities like the Rensselaer Polytechnic Institute's LINAC (Gaerttner LINAC Center). rpi.eduosti.gov These experiments use samples of natural gadolinium as well as samples isotopically enriched in specific gadolinium isotopes. rpi.eduosti.gov The resulting capture yield and transmission data serve as input for the SAMMY code. osti.gov

The code fits the experimental data to extract key resonance parameters:

Resonance Energy (E₀)

Neutron Width (Γn)

Radiation Width (Γγ)

This analysis has led to significant updates in nuclear data libraries. For example, analysis with SAMMY has shown that some resonance parameters in older evaluations like ENDF/B-VI were inaccurate. researchgate.netosti.gov A 2015 study using the SAMMY code on new capture data led to the removal of 11 resonances for ¹⁵⁶Gd that were present in the ENDF/B-VII.0 evaluation but were not observed in the new, high-quality experiments. rpi.edu Conversely, the analysis also identified new resonances in other gadolinium isotopes. rpi.edu The comprehensive re-evaluation provides a more robust and accurate set of resonance parameters for use in nuclear applications. researchgate.netrpi.edu

Coupled-Channel Analysis for Reaction Data Interpretation

For deformed nuclei like ¹⁵⁶Gd, the interpretation of reaction data, particularly neutron scattering, requires sophisticated theoretical models that go beyond simple spherical approximations. The coupled-channel (CC) theory is the standard framework for this purpose as it explicitly accounts for the collective rotational and vibrational excitations of the nucleus. epj-conferences.orgarxiv.org

A key challenge is the development of reliable optical potentials (OP) needed for CC calculations. While phenomenological OPs can be fitted to specific data, they lack predictive power. A significant advancement has been the generalization of global spherical optical models for use in CC calculations on well-deformed rare-earth nuclei. epj-conferences.orgarxiv.org This approach involves:

Adding coupling to the ground-state rotational band.

Deforming the potential by introducing quadrupole and hexadecupole deformations.

Correcting the potential radius to preserve the volume integral of the original spherical potential. epj-conferences.org

This method has been successfully applied to ¹⁵⁶Gd, among other rare-earth isotopes. epj-conferences.orgarxiv.org The only additional inputs required are experimentally determined deformation parameters, which are used without adjustment. The results of these CC calculations show dramatic improvements in describing experimental data for total, elastic, and inelastic neutron scattering cross-sections compared to spherical model calculations, especially at low incident neutron energies. epj-conferences.orgarxiv.org The superior agreement with experimental data from databases like EXFOR validates the coupled-channel approach as essential for accurately interpreting reaction data for ¹⁵⁶Gd. arxiv.org

Sensitivity and Uncertainty Analysis of Nuclear Data

Sensitivity and uncertainty (S/U) analysis is a critical computational procedure used to evaluate the impact of uncertainties in nuclear data on the calculated performance and safety parameters of nuclear systems. For systems utilizing gadolinium as a burnable poison, the accuracy of gadolinium isotope cross-sections is paramount. epj-n.orgresearchgate.net

S/U studies have shown that existing evaluations of gadolinium cross-sections may be inadequate for high-fidelity criticality calculations in light water reactors (LWRs). epj-n.orgresearchgate.net The uncertainties in the neutron capture cross-sections of gadolinium isotopes, particularly in the high-sensitivity thermal energy range, can be non-negligible (5-10%). epj-n.org

The methodology for S/U analysis often involves:

Sensitivity Studies: Using generalized perturbation theory to calculate sensitivity coefficients, which quantify how an integral parameter (like the multiplication factor, k-eff) changes in response to variations in specific nuclear data. oecd-nea.org

For Gd-bearing fuel, S/U analysis reveals that while the impact of Gd data uncertainties on actinide concentrations is minimal, the uncertainties in the concentrations of the Gd isotopes themselves can be significant during their depletion phase. epj-conferences.org After the gadolinium has been mostly burned out, the uncertainties in the remaining ¹⁵⁵Gd and ¹⁵⁷Gd concentrations are influenced not only by their own data but also by the data of their parent nuclides, including ¹⁵⁶Gd. epj-conferences.org These analyses highlight the need for new, high-precision experimental measurements to reduce the uncertainties in gadolinium nuclear data and improve the safety and economic performance of nuclear reactors. epj-n.orgresearchgate.net

Systematics and Broader Nuclear Physics Context of Gadolinium 156

Comparative Studies Across Gadolinium Isotopic Chain (A=150-162)

The gadolinium (Gd) isotopic chain, with mass numbers ranging from A=150 to A=162, offers a rich landscape for studying the evolution of nuclear structure. As the neutron number changes across this chain, the shape of the Gd isotopes and the nature of their collective excitations undergo significant transitions. uokerbala.edu.iq These isotopes are of considerable interest due to their complex energy levels and decay properties. uokerbala.edu.iq

Studies utilizing the Interacting Boson Model-1 (IBM-1) within a broken SU(3) symmetry framework have been conducted on Gd isotopes with mass numbers A=156-160. uokerbala.edu.iq This research systematically analyzes energy spectra, B(E2) transition probabilities, quadrupole moments, and potential energy surfaces to provide insights into the shape and collective behavior of these nuclei. uokerbala.edu.iq The experimental energy ratio, R4/2 (the ratio of the energy of the first 4+ state to the first 2+ state), is a key observable for describing the dynamical symmetry of a nucleus. For the gadolinium chain, the R4/2 value transitions from vibrational (around 2.2) towards the rotational limit (3.33) as the neutron number increases, a behavior that is well-reproduced by theoretical calculations. ias.ac.in This sharp change in R4/2 for the Gd chain highlights the rapid evolution of nuclear structure in this region. ias.ac.in

The addition of neutrons plays a crucial role in determining the shape and structural transitions of Gd isotopes. uokerbala.edu.iq Changes in neutron number can affect the nuclear shape and lead to phenomena such as shape coexistence, where different nuclear shapes (spherical, prolate, oblate) coexist at similar energy levels. uokerbala.edu.iq Even small variations in the neutron number can alter the balance between these shapes, causing abrupt changes in the dominant nuclear shape. uokerbala.edu.iq The rare-earth elements, including the gadolinium isotopes, are located in a nuclear region where shell-structure effects are prominent. ras.ru Notably, gadolinium (Z=64) possesses a well-defined proton sub-shell, which influences the properties of its isotopes. ras.ru

Role of Gadolinium-156 in Understanding Rare-Earth Nuclei Collective Behavior

This compound is a prime example of a well-deformed nucleus and serves as an excellent test case for investigating the collective behavior of rare-earth nuclei. aps.org The study of its low-lying excited states provides significant information about nuclear deformation and collective motion. uokerbala.edu.iq The nature of low-lying oscillations or excitations around the equilibrium deformed shape of a nucleus remains a key question in nuclear structure. aps.org A central challenge is to understand whether the granular nature of nuclei permits single or multiple quanta of vibrational oscillations to be superimposed on the nucleus's equilibrium deformed shape. aps.org

The ¹⁵⁶Gd nucleus is particularly suited for these investigations because it has one of the most extensively mapped level schemes up to 2.35 MeV and is situated in the well-deformed rare-earth region of the chart of nuclides. aps.org The Interacting Boson Model (IBM) is a theoretical framework that effectively captures the essence of nuclear collectivity and has been applied to study the low-energy collective properties of even-even nuclei like ¹⁵⁶Gd. researchgate.net In the IBM, the spectroscopy of these properties is described in terms of interacting s (L=0) and d (L=2) bosons. researchgate.net

Experimental studies of ¹⁵⁶Gd, through reactions such as (n, γ), (n, e-), (e,e'), (p, p'), (d, p), and (d, t), have identified multiple excited Kπ = 0+ bands. aps.org Lifetime measurements of excited states in ¹⁵⁶Gd have been performed to determine the nature of these low-lying excited bands. aps.org These studies have revealed that transitions from the Kπ = 0+ 2 band to the ground state band are more collective than those from the Kπ = 0+ 3 band. aps.org Furthermore, the moments of inertia of various bands, including the Kπ = 0+, Kπ = 2+, and Kπ = 4+ bands, are nearly identical, with the exception of the Kπ = 0+ 3 band. aps.org

Implications for Nuclear Models and Predictive Capabilities

The detailed study of this compound and its neighboring isotopes has significant implications for the refinement and validation of nuclear models, thereby enhancing their predictive capabilities. uokerbala.edu.iq The Interacting Boson Model (IBM), for instance, has been successfully used to describe the energy levels and decay properties of Gd isotopes, with broken SU(3) symmetries providing a good description for isotopes like ¹⁵⁶Gd. uokerbala.edu.iq The comprehensive analysis of energy spectra, B(E2) transition probabilities, and potential energy surfaces within this framework contributes valuable data for improving nuclear physics models. uokerbala.edu.iq

¹⁵⁶Gd has been a testing ground for various nuclear models, including early tests of the Interacting Boson Model's SU(3) limit and later tests of Partial Dynamical Symmetry. aps.org The ability of these models to reproduce the extensive experimental data available for ¹⁵⁶Gd, such as its well-developed level scheme, serves as a critical benchmark for their validity. aps.org

Furthermore, the study of phenomena like band termination in nuclei around the ¹⁴⁶Gd core, including those in the mass region of ¹⁵⁶Gd, provides insights into the evolution of nuclear shapes at high spin. iaea.org These observations of shape changes, from collective rotation to single-particle motion, in nuclei like ¹⁵⁴Dy and ¹⁵⁶Er offer crucial data points for constraining and improving theoretical models that aim to describe nuclear behavior under extreme conditions. iaea.org The systematic study of gadolinium isotopes using models like the sdf-IBA has demonstrated that the constructed Hamiltonians can successfully describe strong octupole correlations in deformed nuclei. ias.ac.in

Nuclear Level Densities and Photon Strength Functions

The study of nuclear level densities (NLD) and photon strength functions (PSF) in this compound is crucial for understanding the statistical properties of the nucleus at high excitation energies. researchgate.net These properties are determined through neutron capture γ-ray spectroscopy and photoabsorption measurements. arxiv.org The ¹⁵⁵Gd(n,γ)¹⁵⁶Gd reaction has been a key tool for these investigations. aps.org

Experiments using the DANCE γ-ray calorimeter at the Los Alamos Neutron Science Center have measured the γ-ray energy spectra for different multiplicities from s-wave resonances in the ¹⁵⁵Gd(n,γ) reaction. aps.org Simulations based on the statistical model code DICEBOX have shown that the photon strength functions that successfully describe the decay of ¹⁵⁶Gd are very similar to those describing the decay of ¹⁵⁸Gd. aps.orgaps.org These studies have demonstrated the necessity of including the "scissors mode," a resonance in the magnetic dipole PSF at approximately 3 MeV, not only for transitions to the ground state but also for transitions between excited states. aps.org The experimental value for the scissors mode energy in ¹⁵⁶Gd is 3.060(7) MeV. aps.org

Above a critical energy (E_crit), the de-excitation of the compound nucleus is treated using a statistical model that relies on the nuclear level density and a set of photon strength functions for various transition types to generate individual levels and their decay properties. researchgate.net A novel method to study nuclear structure at low spin as a function of temperature has been developed and applied to nuclei including ¹⁵⁶Gd, which also provides information on the nuclear level density over a wide energy range. osti.gov

Neutron Tagging Research in Fundamental Physics Experiments (e.g., Neutrino Detection)

Gadolinium, and specifically its isotopes ¹⁵⁵Gd and ¹⁵⁷Gd which lead to the formation of ¹⁵⁶Gd and ¹⁵⁸Gd respectively after neutron capture, plays a vital role in fundamental physics experiments, particularly in the detection of neutrinos. arxiv.org The high thermal neutron capture cross-section of natural gadolinium makes it an effective agent for tagging neutrons produced in inverse beta decay (IBD) reactions (ν̅ₑ + p → e⁺ + n), which is a primary channel for detecting electron antineutrinos. arxiv.orgarxiv.org

In large water Cherenkov detectors like Super-Kamiokande, dissolving a gadolinium compound in the water enhances the neutron detection efficiency significantly. arxiv.org This technique, part of the GADZOOKS! and SK-Gd projects, allows for a coincidence detection of the prompt positron signal and the delayed gamma-ray cascade from neutron capture on gadolinium. arxiv.orgsissa.it This coincidence measurement drastically reduces backgrounds from radioactivity and other neutrino interactions. sissa.it

Upon capturing a thermal neutron, ¹⁵⁵Gd becomes excited ¹⁵⁶Gd*, which then de-excites by emitting a cascade of gamma rays with a total energy of about 8.536 MeV. arxiv.org Similarly, ¹⁵⁷Gd capture leads to a total gamma-ray energy of 7.937 MeV. arxiv.org The high total energy of these gamma rays makes it easier to tag the neutron capture event and reconstruct its position, time, and energy compared to the 2.2 MeV gamma-ray from neutron capture on hydrogen. sissa.it The precise modeling of the γ-ray energy spectrum from thermal neutron capture on gadolinium is therefore of paramount importance for Monte Carlo simulations aimed at evaluating the neutron tagging efficiency in these detectors. arxiv.org

Research on Neutron-Induced Photon Emission for Energy Conversion Concepts

Research has been conducted into the possibility of using neutron-induced photon emission from gadolinium isotopes for energy conversion concepts. One area of theoretical study involves the neutron pumping of an active medium formed by a pair of gadolinium isotopes, ¹⁵⁵Gd and ¹⁵⁶Gd. researchgate.net The concept explores the transformation of the energy of fast and epithermal neutrons into coherent photon radiation. tpu.ru

This process involves the formation of a nucleus in an isomeric state as a daughter nucleus resulting from the neutron capture reaction of a lighter nucleus. researchgate.net Specifically, the reaction ¹⁵⁵Gd + n → ¹⁵⁶Gd* → ¹⁵⁶Gdᵐ → ¹⁵⁶Gd is considered, where ¹⁵⁶Gdᵐ is an isomer with a half-life of 1.3 µs that decays by emitting a gamma-quantum with an energy of 2.1376 MeV. tpu.ru The analysis of the radiative neutron capture cross-sections for ¹⁵⁵Gd and ¹⁵⁶Gd indicates that the rate of ¹⁵⁶Gd nuclei formation exceeds the rate at which they are "burned up" by further neutron capture. tpu.ru

This unique combination of the absorptive properties of ¹⁵⁵Gd and ¹⁵⁶Gd in both the thermal and resonance energy regions of neutrons suggests the possibility of accumulating excess energy in a medium composed of these isotopes. tpu.ru It has been concluded that by pumping an active medium of gadolinium nuclei with a neutron flux density on the order of 10¹³ cm⁻²·s⁻¹, a condition of population inversion in the energy levels could be achieved within tens of seconds. tpu.ru This could potentially lead to the generation of radiation with a wavelength of 0.0006 nm, suggesting a possible avenue for new-generation laser technologies. researchgate.net Another aspect of neutron-induced emission from gadolinium involves the production of internal conversion electrons (ICEs). When a gadolinium layer is activated by a neutron field, the resulting neutron capture products of ¹⁵⁵Gd and ¹⁵⁷Gd generate a spectrum of ICEs. researchgate.neteuropa.eu These electrons, along with Auger electrons, X-rays, and gamma rays, are emitted during the de-excitation of the newly formed ¹⁵⁶Gd and ¹⁵⁸Gd nuclei. researchgate.net

Q & A

Q. How can researchers statistically validate anomalies in Gd-156 decay data?

• Approach :
• Apply chi-square tests to compare observed vs. expected decay counts.
• Use Bayesian inference to assess the likelihood of alternative decay pathways .

Gaps and Future Directions

What unresolved questions exist about Gd-156’s role in astrophysical nucleosynthesis?

• Research Priorities :
• Investigate Gd-156’s neutron capture rates in stellar environments (e.g., s-process models) via accelerator-driven neutron beams.
• Compare isotopic abundance patterns in meteoritic samples to theoretical predictions .

Q. How can interdisciplinary collaboration advance Gd-156 research?

• Recommendations :
• Partner with reactor physicists to access high-flux neutron sources.
• Integrate materials science approaches to study Gd-156’s behavior in novel matrices .